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Compound of Interest

Compound Name: Oxaprozin-d5

Cat. No.: B10823646 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of Oxaprozin-d5 are paramount to ensure laboratory safety and minimize

environmental impact. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to facilitate safe laboratory practices.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Oxaprozin-d5, it is crucial to use appropriate personal protective equipment to

prevent exposure. The following PPE is recommended:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

This includes a lab coat and disposable gloves.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required. However, if dust is generated, a dust respirator should be

worn.[2]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

[1] Avoid all personal contact, including inhalation.[2] Wash hands thoroughly after handling.
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Quantitative Data Summary
Property Value Source

Appearance Beige Solid [1]

Melting Point 161 - 165 °C / 321.8 - 329 °F [1]

Solubility Insoluble in water [1]

Oral LD50 (rat) 918 mg/kg and 4470 mg/kg [2]

Intraperitoneal LD50 (rat) 506 mg/kg [2]

Intravenous LD50 (rat) 82 mg/kg [2]

Oral LD50 (mouse) 1210 mg/kg [2]

This data is for the parent compound, Oxaprozin, and is expected to be representative of

Oxaprozin-d5.

Spill and Exposure Procedures
Minor Spills:

Avoid breathing dust and contact with skin and eyes.[2]

Wear protective clothing, gloves, safety glasses, and a dust respirator.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Sweep up or vacuum the spilled material and shovel it into suitable, closed containers for

disposal.[1][2]

First Aid Measures:

Eye Contact: Rinse thoroughly with plenty of water, also under the eyelids. If irritation occurs

or persists, get medical attention.[3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1]
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Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed by medical

personnel. Seek medical attention immediately.[3]

Inhalation: Remove to fresh air and keep the patient at rest. Seek medical attention

immediately.[3]

Handling and Storage
Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Avoid ingestion and

inhalation.[1]

Storage: Keep container tightly closed in a dry and well-ventilated place.[1] Store at room

temperature 20°C to 25°C (68°F to 77°F); excursions permitted between 15°C to 30°C (59°F

to 86°F).[4]

Disposal Plan
Dispose of waste in accordance with all applicable local, regional, and national laws and

regulations.[3] As Oxaprozin is toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment, it is crucial to prevent its release into the environment.[3]

Recommended Disposal Method for Unused Material:

If a drug take-back program is available, that is the preferred method of disposal.[5][6]

If a take-back program is not accessible, the unused material can be disposed of in the

household trash by following these steps:

Remove the drug from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. This

makes the drug less appealing to children and pets.[5][6]

Place the mixture in a sealed container, such as a resealable plastic bag, to prevent

leakage.[5]

Throw the sealed container in the trash.
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Scratch out all personal information on the empty packaging before disposing of it.[5]

Note: Do not flush Oxaprozin-d5 down the toilet unless it is specifically on the FDA's flush list,

as it is harmful to aquatic life.

Experimental Workflow for Handling Oxaprozin-d5
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Preparation

Handling

Cleanup & Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE) 
 (Goggles, Gloves, Lab Coat)

Weigh Oxaprozin-d5 in a
 well-ventilated area or fume hood

Perform experimental procedures

Decontaminate work surfaces Spill Exposure

Dispose of waste in a labeled,
 sealed container

Follow institutional and
 local disposal regulations

Evacuate and secure area

Follow spill cleanup protocol

Follow first aid measures

Seek medical attention
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Caption: Workflow for the safe handling and disposal of Oxaprozin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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